Cas no 50917-72-1 (Diethyl aminomethanephosphonate)

• Product Name: Diethyl aminomethanephosphonate
• CAS No: 50917-72-1
• MF: C₅H₁₄NO₃P
• MW: 167.143322467804
• MDL: MFCD01072445
• CID: 365870
• PubChem ID: 1596920
• Update Time: 2025-06-09

Diethyl aminomethanephosphonate Chemical and Physical Properties

Names and Identifiers

• Diethyl aminomethanephosphonate
• diethoxyphosphorylmethanamine
• G-KG
• AC1LV2QH
• aminomethylphosphonic acid diethyl ester
• aminomethyl-phosphonic acid diethyl ester
• ChemDiv1_019612
• CTK1G7649
• diethyl (aminomethyl)phosphonate
• diethyl 1-aminomethylphosphonate
• diethyl aminomethylphosphonate
• H2NCH2PO(OEt)2
• HMS642L10
• E82518
• DTXSID30364566
• AKOS024456172
• SCHEMBL282085
• 50917-72-1
• CS-0226501
• MFCD01072445
• FT-0747950
• EN300-7472246
• UIBCDEFKKLRXHR-UHFFFAOYSA-N
• Diethyl aminomethylpho sphonite
• diethyl(aminomethyl)phosphonate
• aminomethanephosphonic acid diethyl ester
• DB-071280

• MDL： MFCD01072445
• Inchi： 1S/C5H14NO3P/c1-3-8-10(7,5-6)9-4-2/h3-6H2,1-2H3
• InChI Key： UIBCDEFKKLRXHR-UHFFFAOYSA-N
• SMILES： P(CN)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 167.07122
• Monoisotopic Mass: 167.07113031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Phosphonic acid diesters Dialkyl alkylphosphonates

Additional information on Diethyl aminomethanephosphonate

Introduction to Diethyl aminomethanephosphonate (CAS No. 50917-72-1)

Diethyl aminomethanephosphonate, identified by the chemical compound code CAS No. 50917-72-1, is a significant compound in the field of organic chemistry and pharmaceutical research. This organophosphorus derivative has garnered attention due to its versatile applications in synthetic chemistry, agrochemical formulations, and potential medicinal uses. The compound's unique structural properties, characterized by its phosphonate group and ethyl substituents, make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of Diethyl aminomethanephosphonate consists of a central phosphorus atom double-bonded to an oxygen atom and single-bonded to two ethyl groups, as well as an amine group attached to another oxygen atom. This configuration imparts distinct reactivity, enabling its use in various chemical transformations. The compound's solubility in polar solvents and stability under controlled conditions further enhance its utility in laboratory and industrial settings.

In recent years, Diethyl aminomethanephosphonate has been explored for its potential applications in pharmaceutical development. Researchers have been particularly interested in its role as a precursor in the synthesis of novel therapeutic agents. The phosphonate moiety is known for its ability to form stable complexes with metal ions, which has implications for drug delivery systems and metallodrug development. Additionally, the amine group provides a site for further functionalization, allowing chemists to tailor the compound for specific biological targets.

One of the most exciting areas of research involving Diethyl aminomethanephosphonate is its application in the development of enzyme inhibitors. Phosphonate compounds are well-documented for their ability to mimic carboxyl groups in biological systems, thereby interfering with enzyme activity. This property has been leveraged in the design of inhibitors targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and inflammatory disorders. Preliminary studies have shown promising results in using derivatives of Diethyl aminomethanephosphonate to modulate enzyme kinetics and reduce pathological conditions.

The agrochemical sector has also recognized the potential of Diethyl aminomethanephosphonate as a key intermediate in the synthesis of pesticides and plant growth regulators. Its structural framework allows for modifications that enhance bioactivity against pests while minimizing environmental impact. Researchers are investigating how variations in the ethyl substituents and other functional groups can improve the efficacy and selectivity of these agrochemicals, contributing to sustainable agricultural practices.

From a synthetic chemistry perspective, Diethyl aminomethanephosphonate serves as a versatile building block for more complex molecules. Its reactivity with nucleophiles and electrophiles enables the construction of diverse chemical architectures. This adaptability has made it a staple in organic synthesis labs, where it is employed in multi-step reactions leading to high-value compounds. The compound's well-documented synthetic protocols ensure reproducibility and scalability, making it indispensable in both academic and industrial research.

The safety profile of Diethyl aminomethanephosphonate is another critical aspect that has been thoroughly evaluated. As an organophosphorus compound, it exhibits moderate reactivity under standard conditions but can be handled safely with appropriate precautions. Studies have focused on its toxicity, biodegradability, and environmental persistence to ensure that its use does not pose undue risks. These assessments have guided best practices for storage, handling, and disposal, aligning with regulatory standards for chemical safety.

The future prospects for Diethyl aminomethanephosphonate are promising, with ongoing research expanding its applications across multiple disciplines. Advances in computational chemistry and molecular modeling are expected to accelerate the discovery of new derivatives with enhanced properties. Collaborative efforts between academia and industry will further drive innovation, translating laboratory findings into practical solutions for pharmaceuticals, agriculture, and beyond.

In conclusion, Diethyl aminomethanephosphonate (CAS No. 50917-72-1) represents a cornerstone compound in modern chemistry with far-reaching implications. Its unique structural features and reactivity make it indispensable in synthetic methodologies, while its potential applications in medicine and agriculture underscore its importance as a research tool. As scientific understanding continues to evolve, so too will the ways in which this compound shapes advancements across scientific fields.